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Introduction
ML204 is a potent and selective antagonist of the Transient Receptor Potential Canonical 4

and 5 (TRPC4/C5) channels.[1] It is a valuable tool for researchers studying the physiological

roles of these ion channels in various cellular processes. Accurate and consistent preparation

of ML204 stock solutions is critical for obtaining reliable and reproducible experimental results.

This document provides a detailed protocol for the preparation, storage, and handling of

ML204 stock solutions for use in research and drug development applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ML204 is presented in Table 1. This

information is essential for accurate calculations and safe handling of the compound.

Property Value Reference

Molecular Formula C₁₅H₁₈N₂ [1][2]

Molecular Weight 226.32 g/mol [1][2]

Appearance White to beige powder [3]

Purity ≥98% (HPLC) [3]

CAS Number 5465-86-1 [2]
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Solubility Data
The solubility of ML204 in common laboratory solvents is crucial for the preparation of stock

solutions. As indicated in Table 2, ML204 exhibits high solubility in dimethyl sulfoxide (DMSO).

Solvent Solubility Remarks Reference

DMSO
55 mg/mL (243.02

mM)

Sonication is

recommended to aid

dissolution.

[1]

DMSO 5 mg/mL Warmed solution. [3]

Ethanol 15 mg/mL

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL (8.84 mM)

For in vivo

formulations.

Sonication is

recommended.

[1]

Note: The variation in reported DMSO solubility may be due to differences in experimental

conditions (e.g., temperature, sonication). It is recommended to start with a lower concentration

and increase if necessary, ensuring complete dissolution.

Experimental Protocol: Preparation of a 10 mM
ML204 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML204 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro and in vivo experiments.

Materials and Equipment
ML204 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance
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Microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram
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Workflow for ML204 Stock Solution Preparation

Preparation

Storage
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2. Add DMSO

Calculate required volume
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4. Aliquot Solution
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Caption: Workflow for the preparation and storage of an ML204 stock solution.

Step-by-Step Procedure
Calculate the required amount of ML204 and DMSO:
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To prepare a 10 mM stock solution, the following calculation can be used:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For 1 mL of a 10 mM solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 226.32 g/mol x 1000 mg/g = 2.2632 mg

Therefore, to prepare 1 mL of a 10 mM ML204 stock solution, you will need 2.26 mg of

ML204 and 1 mL of DMSO.

Weighing the ML204 Powder:

Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical balance.

Carefully weigh out the calculated amount of ML204 powder (e.g., 2.26 mg) into the tube.

Dissolving the ML204:

Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the

ML204 powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[1] Gentle

warming in a water bath (37°C) can also be used to aid dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aliquoting and Storage:

Once the ML204 is completely dissolved, it is recommended to aliquot the stock solution

into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This will

help to avoid repeated freeze-thaw cycles which can degrade the compound.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.[1] A stock solution stored at -80°C is

stable for at least one year.[1] For frequent use, aliquots can be stored at 4°C for up to one

week.[1]

Safety and Handling Precautions
While ML204 is not classified as a hazardous substance, standard laboratory safety practices

should always be followed.[2]

Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant

gloves, and a lab coat when handling ML204 powder and solutions.

Engineering Controls: It is recommended to handle the solid compound in a chemical fume

hood to avoid inhalation of the powder.

First Aid:

Skin Contact: In case of contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the compound comes into contact with the eyes, flush with copious

amounts of water for at least 15 minutes and seek medical attention.

Inhalation: If inhaled, move to fresh air.

Ingestion: If swallowed, wash out the mouth with water and seek medical attention.

Disposal: Dispose of unused ML204 and its solutions in accordance with local, state, and

federal regulations for chemical waste.

Signaling Pathway Diagram
ML204 acts as an inhibitor of TRPC4 and TRPC5 channels. The following diagram illustrates a

simplified representation of its mechanism of action.
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Simplified Mechanism of Action of ML204
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Caption: ML204 inhibits Ca²⁺ influx mediated by TRPC4/C5 channels.

Conclusion
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This application note provides a comprehensive guide for the preparation of ML204 stock

solutions. Adherence to this protocol will ensure the consistent and accurate preparation of this

important pharmacological tool, leading to more reliable and reproducible experimental

outcomes. Always refer to the manufacturer's safety data sheet (SDS) for the most up-to-date

safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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